![molecular formula C15H12ClN3O2 B6633887 2-chloro-N-(5-methyl-2-phenylpyrazol-3-yl)furan-3-carboxamide](/img/structure/B6633887.png)
2-chloro-N-(5-methyl-2-phenylpyrazol-3-yl)furan-3-carboxamide
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Overview
Description
2-chloro-N-(5-methyl-2-phenylpyrazol-3-yl)furan-3-carboxamide is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a furan derivative that contains a pyrazole ring and a carboxamide group. The synthesis of this compound is a complex process that involves several steps.
Mechanism of Action
The mechanism of action of 2-chloro-N-(5-methyl-2-phenylpyrazol-3-yl)furan-3-carboxamide is not fully understood. However, it is believed that this compound exerts its pharmacological effects by inhibiting the activity of specific enzymes and signaling pathways that are involved in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. This compound has also been shown to possess antimicrobial properties. Additionally, this compound has been found to have a positive effect on the immune system.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-chloro-N-(5-methyl-2-phenylpyrazol-3-yl)furan-3-carboxamide in lab experiments is its high potency and selectivity. However, this compound is relatively unstable and requires special handling and storage conditions. Additionally, the synthesis of this compound is a complex process that requires experienced chemists.
Future Directions
There are several future directions for the research on 2-chloro-N-(5-methyl-2-phenylpyrazol-3-yl)furan-3-carboxamide. One of the most promising areas of research is the development of new analogs and derivatives of this compound that exhibit improved pharmacological properties. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential applications in the treatment of various diseases.
Synthesis Methods
The synthesis of 2-chloro-N-(5-methyl-2-phenylpyrazol-3-yl)furan-3-carboxamide involves the reaction of 2-chlorofuran-3-carboxylic acid with 5-methyl-2-phenylpyrazole-3-carboxylic acid hydrazide in the presence of a coupling agent. The resulting compound is then treated with a chlorinating agent to obtain the final product.
Scientific Research Applications
2-chloro-N-(5-methyl-2-phenylpyrazol-3-yl)furan-3-carboxamide has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and infectious diseases.
properties
IUPAC Name |
2-chloro-N-(5-methyl-2-phenylpyrazol-3-yl)furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClN3O2/c1-10-9-13(17-15(20)12-7-8-21-14(12)16)19(18-10)11-5-3-2-4-6-11/h2-9H,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSWHWZWALNYKSN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)C2=C(OC=C2)Cl)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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